3-(tert-butyl)-7-ethyl-1-isopropyl-9-methyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 3-tert-butyl-7-ethyl-9-methyl-1-propan-2-yl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C17H26N6O2/c1-8-21-14(24)12-13(20(7)16(21)25)18-15-22(12)9-11(17(4,5)6)19-23(15)10(2)3/h10H,8-9H2,1-7H3
• InChI Key: KLTPRBOTQISAHP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2CC(=NN3C(C)C)C(C)(C)C)N(C1=O)C
• Molecular Formula: C17H26N6O2
• Molecular Weight: 346.4 g/mol

Description

The compound is a derivative of triazinopurine, a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, likely contains a triazinopurine core, which is a type of nitrogen-containing heterocycle.

Scientific Research Applications

Synthesis and Chemical Reactions

Research on similar purine and triazine derivatives has led to innovative synthesis methods and chemical reactions. For example, a study reported a two-step synthesis process for hexahydropyrrolo-[1,2-d][1,2,4]triazine-1,4-dione and related compounds, highlighting methodologies for producing complex heterocycles (Obreza & Urleb, 2003). Another research focused on the synthesis of novel heterocycles, purino [7, 8-g]-6-azapteridines, and [1, 2, 4] triazino [3, 2-f] purines, investigating their antitumor activity and vascular relaxing effect (Ueda et al., 1987).

Biological Activity and Applications

Studies have also explored the biological activities of purine and triazine derivatives. For instance, new 8-aminoalkyl derivatives of purine-2,6-dione with arylalkyl, allyl, or propynyl substituents were examined for their affinity and pharmacological evaluation on 5-HT1A, 5-HT2A, and 5-HT7 receptors, indicating potential for psychotropic activity (Chłoń-Rzepa et al., 2013).

Environmental Impact and Genotoxicity

The environmental impact and genotoxicity of related compounds have been assessed, such as the study on methyl-tert-butyl ether (MTBE) and its genotoxic effects on human lymphocytes, which may offer insights into the safety and environmental considerations of similar chemical compounds (Chen et al., 2008).